N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide

• IUPAC Name: N-methyl-3-(4-methylpiperazin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C13H19N3O3S/c1-14-13(17)11-4-3-5-12(10-11)20(18,19)16-8-6-15(2)7-9-16/h3-5,10H,6-9H2,1-2H3,(H,14,17)
• InChI Key: WDORUSBVXUQRTF-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC=C1)S(=O)(=O)N2CCN(CC2)C
• Molecular Formula: C13H19N3O3S
• Molecular Weight: 297.38 g/mol

Description

N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide, also known as NSC745887, is a small molecule inhibitor that has been extensively studied for its potential therapeutic application in cancer treatment. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide inhibits the activity of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation, cell survival, and DNA repair. By inhibiting CK2, N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide disrupts these processes, leading to cell death in cancer cells.
Biochemical and Physiological Effects:
N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide has been shown to have a significant impact on various biochemical and physiological processes in cancer cells. It has been shown to induce cell cycle arrest, inhibit angiogenesis, and modulate the expression of various genes involved in cancer progression.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide is its specificity for CK2, which makes it a valuable tool for studying the role of CK2 in cancer progression. However, one of the limitations of N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide is its relatively low potency, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide. One potential direction is the development of more potent CK2 inhibitors that can be used in clinical settings. Another potential direction is the investigation of the role of CK2 in other diseases, such as neurodegenerative disorders and inflammatory diseases. Finally, the development of new drug delivery systems may improve the effectiveness of N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide and other CK2 inhibitors in cancer treatment.

Synthesis Methods

The synthesis of N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide involves the reaction of 3-nitrobenzoyl chloride with N-methyl-4-methylpiperazine in the presence of triethylamine. The resulting intermediate is then treated with sodium sulfite to yield N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide.

Scientific Research Applications

N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide has been extensively studied for its potential therapeutic application in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. N-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.